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Compound of Interest

Compound Name:
Mycophenolic acid b-D-

glucuronide

Cat. No.: B13413492

Get Quote

Executive Summary
Mycophenolic Acid

-D-Glucuronide (MPAG) is the primary metabolic conjugate of Mycophenolic Acid (MPA), the
active immunosuppressant used extensively in solid organ transplantation. While MPAG itself is
pharmacologically inactive regarding inosine monophosphate dehydrogenase (IMPDH)
inhibition, it plays a critical role in the pharmacokinetics of the parent drug.

Through Enterohepatic Recirculation (EHC), MPAG acts as a physiological reservoir,

regenerating active MPA in the gut and producing secondary therapeutic peaks.[1]

Furthermore, its accumulation in renal impairment alters the protein-binding dynamics of MPA,

necessitating precise monitoring. This guide provides a comprehensive technical analysis of

MPAG’s structure, metabolic pathways, transport mechanisms, and quantification standards.

Part 1: Chemical Structure & Physicochemical
Properties[2]
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MPAG is formed via the glycosidic conjugation of glucuronic acid to the phenolic hydroxyl group

of the MPA morpholino moiety. Unlike the minor metabolite AcMPAG (Mycophenolic acid acyl-

glucuronide), which is formed at the carboxylic acid group and is reactive/toxic, MPAG is stable

and non-reactive.

Structural Specifications
Property Specification

IUPAC Name

(2S,3S,4S,5R,6S)-6-[[5-[(E)-5-carboxy-3-

methylpent-2-enyl]-6-methoxy-7-methyl-3-oxo-

1H-2-benzofuran-4-yl]oxy]-3,4,5-

trihydroxyoxane-2-carboxylic acid

Common Name MPAG; Mycophenolic acid 7-O-glucuronide

CAS Registry 31528-44-6

Molecular Formula

Molecular Weight 496.46 g/mol

Solubility

Soluble in Methanol, Acetonitrile, Water (pH

dependent); Insoluble in non-polar solvents

(Hexane)

pKa
~2.9 (Glucuronic acid carboxyl), ~4.5 (MPA

carboxyl)

LogP 0.0085 (pH 2); Highly polar at physiological pH

Stability

Stable in plasma/saliva for 24h at RT;

Hydrolyzes in presence of

-glucuronidase

Structural Distinction: MPAG vs. AcMPAG
It is vital for researchers to distinguish between the two glucuronides during analysis:

MPAG (7-O-glucuronide): Formed at the phenolic -OH. Inactive. Major metabolite (>90% of

AUC).
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AcMPAG (Acyl-glucuronide): Formed at the carboxylic acid.[2] Reactive. Can form covalent

adducts with plasma proteins and is implicated in immunogenicity and GI toxicity.

Part 2: Biosynthesis & Metabolic Pathway
The conversion of MPA to MPAG is a Phase II detoxification reaction primarily occurring in the

liver and kidney, followed by a complex recirculation loop that extends the half-life of the parent

drug.

Enzymatic Kinetics
Primary Enzyme:UGT1A9 (Liver and Kidney).[3]

Secondary Enzymes: UGT1A8 and UGT1A10 (Gastrointestinal tract).

Mechanism: UGTs transfer glucuronic acid from UDP-glucuronic acid to the 7-hydroxy group

of MPA.

Enterohepatic Recirculation (EHC)
MPAG excreted into the bile is not lost. It enters the intestine where gut flora expressing

-glucuronidase hydrolyze the glycosidic bond, reverting MPAG back to lipophilic MPA, which is
reabsorbed. This process accounts for 10–60% of total MPA exposure.

Visualization: Metabolic & EHC Pathway
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Figure 1: The Enterohepatic Recirculation loop. MPAG serves as a reservoir, reconverting to

active MPA in the gut via bacterial enzymes.
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Part 3: Transporters & Pharmacokinetics
MPAG is a polar organic anion; its movement across membranes is strictly transporter-

dependent. Understanding these transporters is essential for predicting Drug-Drug Interactions

(DDIs).

Renal Handling
The kidney is the primary elimination route for MPAG.[3][4] In patients with renal impairment

(GFR < 25 mL/min), MPAG plasma concentrations can rise 3–6 fold.

Basolateral Uptake (Blood

Kidney Cell): Mediated by OAT3 (SLC22A8).

Interaction Risk: Drugs that inhibit OAT3 (e.g., Probenecid) can reduce MPAG clearance.

Apical Efflux (Kidney Cell

Urine): Mediated by MRP2 (ABCC2) and MRP4 (ABCC4).

Interaction Risk: Cyclosporine inhibits MRP2, potentially elevating MPAG levels, though

Cyclosporine primarily affects the biliary excretion of MPAG.

Protein Binding[7]
MPA: ~97% bound to albumin.[4][5]

MPAG: ~82% bound to albumin.[5]

The Displacement Effect: In renal failure, accumulated MPAG competes with MPA for

albumin binding sites. This increases the free fraction of active MPA, potentially leading to

toxicity even if total MPA levels appear normal.

Visualization: Renal Transport Mechanisms
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Figure 2: Vectorial transport of MPAG in the renal proximal tubule involving OAT3 uptake and

MRP2/4 efflux.

Part 4: Analytical Methodologies
Accurate quantification of MPAG is required to monitor metabolic status and renal clearance.

LC-MS/MS is the gold standard, as immunoassays (EMIT) suffer from significant cross-

reactivity.

Protocol: LC-MS/MS Quantification
Objective: Simultaneous quantification of MPA and MPAG in human plasma.[6][7]

Reagents:

Internal Standards (IS): MPA-d3 and MPAG-d3 (Deuterated standards are crucial to correct

for matrix effects).

Mobile Phase A: 2 mM Ammonium Acetate + 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile (LC-MS grade).

Workflow:

Sample Prep (Protein Precipitation):

Aliquot 50 µL plasma.

Add 150 µL Acetonitrile containing IS.[8]
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Vortex (30s) and Centrifuge (10,000g, 10 min).

Transfer supernatant to autosampler vial.

Chromatography (HPLC/UPLC):

Column: C18 Reverse Phase (e.g., Waters Acquity BEH C18, 2.1 x 50mm).

Gradient: 20% B to 90% B over 3 minutes.

Mass Spectrometry (MS/MS):

Ionization: Electrospray Ionization (ESI).[9][10]

Polarity:

MPA: Positive Mode

(m/z 321.1

207.1).

MPAG: Positive Mode

or Negative Mode

(m/z 495.2

319.2).

Note: Negative mode is often more sensitive for glucuronides.

Analytical Challenges
In-Source Fragmentation: MPAG can fragment back to MPA inside the ion source. If

chromatographic separation is not complete, this signals a false increase in MPA levels.

Resolution of MPA and MPAG peaks is mandatory.

Carryover: MPAG is highly polar but sticky; ensure needle wash includes an organic solvent

step.
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Part 5: Clinical Implications
Renal Impairment & TDM
In patients with severe renal impairment (GFR < 25 mL/min), MPAG AUC increases

significantly.

Clinical Action: Monitoring total MPA is insufficient. Clinicians should measure free MPA

levels, as the displaced fraction is the biologically active component.

Immunoassay Cross-Reactivity
Commercial immunoassays (e.g., EMIT, CEDIA) utilize antibodies raised against MPA. These

antibodies often cross-react with MPAG and AcMPAG.[1][11]

Result: Immunoassays overestimate MPA concentrations by 10–50% compared to LC-

MS/MS, especially in renal failure patients where MPAG is elevated.

Recommendation: Use LC-MS/MS for patients with renal dysfunction or complex co-

medications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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